KDU691

• Molecular Formula: C22H18ClN5O2
• Molecular Weight: 419.9 g/mol
• InChI: InChI=1S/C22H18ClN5O2/c1-24-21(29)15-5-3-14(4-6-15)19-11-26-20-12-25-18(13-28(19)20)22(30)27(2)17-9-7-16(23)8-10-17/h3-13H,1-2H3,(H,24,29)
• InChIKey: TYMFFISSODJRDV-UHFFFAOYSA-N

Research on artemisinin resistance and hypnozoite biology requires precise chemical tools. KDU691 is a synthetic, orally active imidazopyrazine that selectively targets Plasmodium PI4K. - **Key data:** >5000-fold selectivity over human PI4K; IC50 = 0.06 µM (blood stage), 0.061 µM (liver schizonts), 0.2 µM (hypnozoites). - **Unique utility:** 20-fold enhanced lethality against DHA-pretreated dormant rings-opposite to artemisinin-enabling selective elimination of recrudescent subpopulations. - **Prophylaxis alternative:** 20 mg/kg provides complete protection in primate models without 8-aminoquinoline hemolytic toxicity. - **Lead time:** Standard 5-7 day global shipping; bulk custom synthesis available upon request.

KDU691 Procurement Guide: Imidazopyrazine PI4K Inhibitor for Antimalarial Research Applications

KDU691 is a synthetic, orally active imidazopyrazine compound that functions as a potent, ATP-competitive inhibitor of Plasmodium phosphatidylinositol-4-kinase (PI4K) [1]. It is primarily utilized as a chemical probe in malaria research, showing activity against multiple Plasmodium species across various stages of the vertebrate life cycle, including blood-stage schizonts, liver-stage schizonts, and hypnozoites [2]. Critically, KDU691 is distinguished by its selective lethality against dihydroartemisinin-pretreated dormant ring-stage parasites, a profile opposite to that of artemisinin (ART) itself [3].

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Plasmodium PI4K pathway inhibition studies across multiple lifecycle stages

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Artemisinin-induced dormancy and recrudescence model research

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Chemical probe requiring reported high parasite-over-host kinase selectivity context

• [1] McNamara, C. W., et al. (2013). Targeting Plasmodium phosphatidylinositol-4 kinase to eliminate malaria. Nature, 504(7479), 248–253. View Source
• [2] Zeeman, A. M., et al. (2016). PI4 Kinase Is a Prophylactic but Not Radical Curative Target in Plasmodium vivax-Type Malaria Parasites. Antimicrobial Agents and Chemotherapy, 60(5), 2858–2863. View Source
• [3] Dembele, L., et al. (2017). The Plasmodium PI(4)K inhibitor KDU691 selectively inhibits dihydroartemisinin-pretreated Plasmodium falciparum ring-stage parasites. Scientific Reports, 7, 2325. View Source

Why KDU691 Cannot Be Casually Substituted with Other PI4K Inhibitors or Antimalarials

Generic substitution among Plasmodium PI4K inhibitors is not scientifically valid due to profound differences in parasite versus human kinase selectivity, activity across discrete lifecycle stages, and divergent resistance profiles. For example, the quinoxaline PI4K inhibitor BQR695 exhibits only a ~23-fold selectivity window for the Plasmodium enzyme over its human orthologue, whereas KDU691 demonstrates >5000-fold selectivity [1]. Furthermore, the unique pharmacological vulnerability of artemisinin-induced dormant rings to KDU691 is not shared by frontline antimalarials like lumefantrine or even other liver-stage active drugs like atovaquone, which fails to clear these dormant forms [2]. These quantitative biochemical and cellular distinctions mean that swapping KDU691 for a seemingly similar analog risks compromising target engagement, lifecycle stage coverage, and data reproducibility in critical experiments.

Selectivity Other Plasmodium PI4K inhibitors may exhibit lower parasite-over-human kinase selectivity; host kinase inhibition context may differ and requires review.

Dormant-Ring Artemisinin-pretreated dormant ring susceptibility is compound-specific and may not transfer to other antimalarials or even liver-stage-active drugs.

Lifecycle Multi-stage activity profile varies among PI4K inhibitors; hypnozoite-stage response context may not be replicated by blood-stage-selective comparators.

• [1] Product Technical Datasheet: KDU691 (CAT N°: 29019). Bertin Bioreagent. Citing data from Cayman Chemical. View Source
• [2] Dembele, L., et al. (2017). The Plasmodium PI(4)K inhibitor KDU691 selectively inhibits dihydroartemisinin-pretreated Plasmodium falciparum ring-stage parasites. Scientific Reports, 7, 2325. View Source

Quantitative Head-to-Head Evidence for KDU691 Differentiation

Differential Killing of Artemisinin-Induced Dormant Ring Stages vs. Dihydroartemisinin (DHA)

KDU691 solely kills dihydroartemisinin-pretreated dormant 'DP-rings' but has no activity against normal rings, a phenotype completely opposite to artemisinin (ART) and not replicated by other tested antimalarials [1]. In a direct comparison, DHA-pretreated rings were 20-fold more susceptible to KDU691 than untreated rings. At a concentration of 700 nM, KDU691 caused complete and irreversible inhibition of DP-rings, with no parasite recovery by day five, whereas it showed no inhibition of normal rings even after 24 hours of exposure [1]. Other drugs like lumefantrine (LUM) showed poor activity on DP-rings, and atovaquone (ATQ) inhibited only ~50% of them [1].

Dormant ring killing vs DHA

Head-to-head

DP-rings 20-fold more susceptible to KDU691 than normal rings; complete inhibition at 700 nM with no recovery by day 5. DHA kills normal rings but not DP-rings.

Supports dormancy-model endpoint interpretation; recrudescence-subpopulation probe context.

P. falciparum W2 strain; MitoTracker Orange viability readout.

Evidence Dimension	Inhibition of dihydroartemisinin-pretreated dormant rings (DP-rings) vs. normal rings
Target Compound Data	KDU691 (700 nM): No activity on normal rings after 24h; potently killed DP-rings, with no recovery by day 5. DP-rings were 20-fold more susceptible.
Comparator Or Baseline	DHA (700 nM): Kills normal rings but not DP-rings. ATQ (3 nM): ~50% inhibition of DP-rings. LUM (60 nM): Poor activity on DP-rings.
Quantified Difference	20-fold increase in susceptibility of DP-rings over normal rings for KDU691 alone.
Conditions	P. falciparum W2 strain; 3-6h old rings treated with 700 nM DHA for 6h to induce dormancy; viability measured by MitoTracker Orange after 24h drug exposure.

Why This Matters

This is the only antimalarial phenotype known to specifically target the parasite subpopulation responsible for recrudescence after artemisinin monotherapy, making it an essential tool for studying and potentially overcoming artemisinin resistance.

• [1] Dembele, L., et al. (2017). The Plasmodium PI(4)K inhibitor KDU691 selectively inhibits dihydroartemisinin-pretreated Plasmodium falciparum ring-stage parasites. Scientific Reports, 7, 2325. View Source

Parasite Kinase Selectivity Over Host Orthologue Compared to BQR695

KDU691 exhibits an exceptionally large selectivity window for the Plasmodium PI4K enzyme over its human counterpart, a critical feature for minimizing host toxicity. In direct biochemical assays, KDU691 inhibits recombinant P. vivax PI4K with an IC50 of 1.5 nM, while its activity against recombinant human PI4KIIIβ (IC50 = 7.9 µM) is over 5000-fold lower [1]. In contrast, the quinoxaline-based PI4K inhibitor BQR695, another antimalarial lead, is significantly less selective, with IC50 values of 80 nM for human PI4KIIIβ and 3.5 nM for the Plasmodium variant, yielding a window of only ~23-fold .

Parasite kinase selectivity vs BQR695

Cross-study

KDU691 selectivity index (human/parasite PI4K) = 5,267 vs BQR695 index = 23. Reported >200-fold more selective for parasite enzyme.

Host kinase inhibition review context; supports in vivo probe selection for target-engagement specificity.

Recombinant enzyme assays at Km for ATP.

Evidence Dimension	Selectivity index (Selectivity Index = IC50 Human PI4KIIIβ / IC50 Plasmodium PI4K)
Target Compound Data	P. vivax PI4K IC50 = 1.5 nM; Human PI4KIIIβ IC50 = 7.9 µM (Selectivity Index = 5,267)
Comparator Or Baseline	BQR695: P. vivax PI4K IC50 = 3.5 nM; Human PI4KIIIβ IC50 = 80 nM (Selectivity Index = 23)
Quantified Difference	KDU691 is >200-fold more selective for the parasite enzyme than BQR695 based on the Selectivity Index.
Conditions	Recombinant enzyme inhibition assays at Km for ATP.

Why This Matters

Superior selectivity directly correlates with a reduced risk of on-target human kinase inhibition, making KDU691 a safer and more reliable chemical probe for in vivo studies where host toxicity could confound results.

• [1] Product Technical Datasheet: KDU691 (CAT N°: 29019). Bertin Bioreagent. Citing data from Cayman Chemical. View Source

Multi-Stage Lifecycle Activity Profile vs. Atovaquone

KDU691 demonstrates consistent activity across multiple stages of the Plasmodium lifecycle, a profile that distinguishes it from drugs with narrower spectrums. It inhibits blood-stage schizonts of P. falciparum (IC50 = 0.06 µM) and liver-stage hypnozoites of the simian parasite P. cynomolgi (IC50 = 0.2 µM) with comparable potency [1]. While the standard drug atovaquone (ATQ) is also a potent dual-stage agent, its activity against the dormant hypnozoite forms that cause relapses is not established, and it is only used for causal prophylaxis, not radical cure [2]. KDU691's activity against these forms, although not curative, positions it as a key probe for investigating hypnozoite biology independent of the 8-aminoquinoline pathway targeted by primaquine.

Multi-stage lifecycle profile vs Atovaquone

Cross-study

Blood-stage schizonts IC50 = 0.06 µM; liver-stage hypnozoites IC50 = 0.2 µM. Atovaquone lacks established hypnozoite activity for radical cure.

Hypnozoite-biology probe context; lifecycle-stage endpoint review.

P. cynomolgi-infected primary rhesus hepatocytes.

Evidence Dimension	In vitro potency against multiple Plasmodium lifecycle stages
Target Compound Data	P. falciparum asexual blood-stage schizonts IC50 = 0.06 µM; P. cynomolgi liver-stage hypnozoites IC50 = 0.2 µM.
Comparator Or Baseline	Atovaquone (ATQ) : Potent dual-stage activity (blood and liver schizonts) but lacks established activity on late-stage hypnozoites required for radical cure.
Quantified Difference	KDU691 demonstrates hypnozoite activity (IC50 = 0.2 µM) not associated with the comparator's mechanism.
Conditions	In vitro culture of P. falciparum (SYBR Green assay) and P. cynomolgi-infected primary rhesus hepatocytes.

Why This Matters

For procurement, this validates the compound's utility as a multi-faceted tool for studying the entire Plasmodium lifecycle within the host, from acute blood infection to latent liver reservoirs, beyond what older agents like atovaquone offer.

• [1] Product Technical Datasheet: KDU691 (CAT N°: 29019). Bertin Bioreagent. Citing data from Cayman Chemical. View Source
• [2] Zeeman, A. M., et al. (2016). PI4 Kinase Is a Prophylactic but Not Radical Curative Target in Plasmodium vivax-Type Malaria Parasites. Antimicrobial Agents and Chemotherapy, 60(5), 2858–2863. View Source

In Vivo Prophylactic Efficacy and Curative Limitations vs. LMV599 and Primaquine

In a head-to-head non-human primate model, KDU691 provided complete causal prophylactic protection against P. cynomolgi sporozoite infection when dosed orally at 20 mg/kg, but failed to achieve radical cure with a 5-day, 20 mg/kg regimen, with all animals relapsing [1]. This in vivo profile was directly compared with another PI4K inhibitor, LMV599, which was more potent, achieving full protection with a single oral dose of 25 mg/kg, but also failed at radical cure [1]. The standard radical cure drug, primaquine (PQ), while effective, is contraindicated in G6PD-deficient individuals due to severe hemolytic toxicity [1]. This positions KDU691 as a superior, non-toxic standard for prophylaxis-only studies relative to PQ, while its comparative lower potency than LMV599 is a key consideration for dose-response experiments.

In vivo prophylaxis vs LMV599, Primaquine

Head-to-head

KDU691: 100% prophylactic protection at 20 mg/kg (multiple doses); 0% radical cure. LMV599: single-dose 25 mg/kg prophylaxis. PQ: radical cure standard but hemotoxic in G6PD deficiency.

Supports prophylaxis-model selection; class-level radical-cure limitation context.

P. cynomolgi sporozoite-infected rhesus macaques; oral dosing.

Evidence Dimension	In vivo causal prophylactic efficacy in a primate malaria model
Target Compound Data	KDU691: 100% prophylactic protection at 20 mg/kg (multiple doses); 0% radical cure at 20 mg/kg (5 daily doses).
Comparator Or Baseline	LMV599: 100% prophylactic protection at a single oral dose of 25 mg/kg; 0% radical cure at 25 mg/kg (5 daily doses). Primaquine (PQ): Standard for radical cure but is hemotoxic in G6PD deficiency.
Quantified Difference	LMV599 is more potent as a prophylactic (single-dose efficacy), while both compounds share the class limitation of failing to clear hypnozoites for radical cure, unlike PQ.
Conditions	P. cynomolgi sporozoite-infected rhesus macaques (Macaca mulatta); oral dosing.

Why This Matters

Procurement depends on the experimental endpoint: KDU691 is an appropriate choice for prophylaxis-focused studies with a wider safety margin than PQ, but LMV599 should be selected if a single-dose prophylactic model is required.

• [1] Zeeman, A. M., et al. (2016). PI4 Kinase Is a Prophylactic but Not Radical Curative Target in Plasmodium vivax-Type Malaria Parasites. Antimicrobial Agents and Chemotherapy, 60(5), 2858–2863. View Source

Definitive Research Scenarios for KDU691 Based on Quantitative Evidence

Definitive Chemical Probe for Artemisinin-Induced Dormancy and Recrudescence Studies

KDU691 is the molecule of choice for malaria laboratories dissecting the mechanism of artemisinin resistance. Its unique, 20-fold enhanced lethality against DHA-pretreated dormant rings, but not normal rings, provides a definitive tool to selectively eliminate the parasite subpopulation responsible for recrudescence in vitro [1]. This opposite activity spectrum to artemisinin enables experiments that require controlled manipulation of dormant versus actively growing parasite populations.

High-Fidelity In Vivo Probe for Prophylaxis Studies with Reduced Host Toxicity Risk

For researchers requiring a chemical tool for malaria prophylaxis studies, particularly in long-term in vivo models, KDU691 is a scientifically sound alternative to primaquine. The compound provides complete prophylactic protection in a primate model (20 mg/kg) without the hemolytic toxicity risk associated with 8-aminoquinolines [2]. Its >5000-fold selectivity for the parasite PI4K over the human orthologue minimizes confounding host effects, ensuring observed efficacy and any toxicity are parasite-driven [3].

Multi-Stage Lifecycle Inhibitor for Investigating Hypnozoite Biology

KDU691's validated activity across asexual blood stages (IC50 = 0.06 µM), liver schizonts (IC50 = 0.061 µM), and crucially, hypnozoites (IC50 = 0.2 µM), makes it an invaluable probe for studying the basic biology of latent liver forms [3]. By using a single compound with a known target (PI4K) instead of a cocktail of stage-specific drugs, research into Plasmodium vivax hypnozoite formation and maintenance can be conducted with greater mechanistic clarity.

Transmission-Blocking Assays Standardization

For teams focusing on malaria transmission blockade, KDU691 offers a reliable standard. It has demonstrated a potent transmission-blocking effect in vitro, reducing oocyst density with an IC50 of 316 nM, while being a known PI4K inhibitor with a distinct mechanism from gametocytocidal drugs like DHA [4]. This allows for the dissection of PI4K-dependent pathways in gametocyte activation and mosquito infection, providing a benchmark for screening next-generation transmission-blocking agents.

Application

Selection Property

Validation Focus

Artemisinin-induced dormancy and recrudescence models

Dormant-ring lethality profile

DHA-pretreated vs normal ring endpoint comparison

In vivo malaria prophylaxis studies

Parasite-over-host PI4K selectivity index

Prophylactic protection and host kinase inhibition review

Hypnozoite biology and latency research

Multi-stage lifecycle activity profile

Liver-stage hypnozoite vs blood-stage potency context

Transmission-blocking assay standardization

Oocyst density reduction profile

PI4K-dependent gametocyte activation pathway context

• [1] Dembele, L., et al. (2017). The Plasmodium PI(4)K inhibitor KDU691 selectively inhibits dihydroartemisinin-pretreated Plasmodium falciparum ring-stage parasites. Scientific Reports, 7, 2325. View Source
• [2] Zeeman, A. M., et al. (2016). PI4 Kinase Is a Prophylactic but Not Radical Curative Target in Plasmodium vivax-Type Malaria Parasites. Antimicrobial Agents and Chemotherapy, 60(5), 2858–2863. View Source
• [3] Product Technical Datasheet: KDU691 (CAT N°: 29019). Bertin Bioreagent. Citing data from Cayman Chemical. View Source
• [4] McNamara, C. W., et al. (2013). Extended Data Figure 1: Imidazopyrazines are active against all liver- and blood-stage forms within the vertebrate host. Nature, 504(7479). View Source